Cas no 10095-83-7 (6H-Cyclohepta[c]thiophen-6-one)

• Product Name: 6H-Cyclohepta[c]thiophen-6-one
• CAS No: 10095-83-7
• MF: C₉H₆OS
• MW: 162.208341121674
• CID: 197824
• PubChem ID: 139093
• Update Time: 2025-04-19

6H-Cyclohepta[c]thiophen-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Cyclohepta[c]thiophen-6-one
• [2,3-d]Thieno cycloheptatrienone
• cyclohepta[c]thiophen-6-one
• (2,3-d)-Thienocycloheptatrienone
• 10095-83-7
• DTXSID30143590

• Inchi： 1S/C9H6OS/c10-9-3-1-7-5-11-6-8(7)2-4-9/h1-6H
• InChI Key： DEPCIMYHRSNGJN-UHFFFAOYSA-N
• SMILES： S1C=C2C=CC(C=CC2=C1)=O

Computed Properties

• Exact Mass: 162.01398
• Monoisotopic Mass: 162.013936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2.1

Experimental Properties

• Density: 1.281
• Boiling Point: 335.1°Cat760mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.636
• PSA: 17.07
• LogP: 2.26150